Sulfite

• CAS No.: 14265-45-3
• Molecular Formula: SO3(2−); O3S-2
• Molecular Weight: 80.07 g/mol
• IUPAC Name: sulfite
• InChI: InChI=1S/H2O3S/c1-4(2)3/h(H2,1,2,3)/p-2
• InChI Key: LSNNMFCWUKXFEE-UHFFFAOYSA-L
• SMILES: [O-]S(=O)[O-]
• Canonical SMILES: [H+].[H+].[O-]S(=O)[O-]
• Key on ui other cas no.: 15181-46-1; 7782-99-2
• physical_description: Solid; Gas
• solubility: 558.5 mg/mL

Description

Sulfite (SO₃²⁻) is a sulfur oxyanion characterized by a trigonal pyramidal geometry, with sulfur in the +4 oxidation state. It exhibits resonance stabilization, distributing the negative charge across three oxygen atoms, enhancing its stability . In aqueous solutions, this compound undergoes hydrolysis, producing basic solutions (pH ~9–9.5) . Common forms include sodium this compound (Na₂SO₃) and aluminum this compound (Al₂(SO₃)₃), the latter noted for exceptional stability due to covalent bonding, hydrogen bonding, and van der Waals interactions .

This compound plays critical roles in biological systems, such as in the sulfate assimilation pathway, where this compound reductase catalyzes its reduction to sulfide (S²⁻) for cysteine synthesis . Conversely, this compound oxidase oxidizes this compound to sulfate (SO₄²⁻) in plants, maintaining this compound homeostasis under stress . Industrially, this compound is used in paper pulping, water treatment, and as a reducing agent in dyeing and food preservation .

Scientific Research Applications

Food Preservation

Role as a Preservative:
Sulfites are commonly used in the food industry as preservatives to prevent browning and spoilage. They inhibit the activity of enzymes that cause oxidation and browning in fruits and vegetables. For example:

• Fruits and Vegetables: Sulfites are used to maintain the color and freshness of dried fruits like apricots and raisins.
• Wine Production: In winemaking, sulfites help prevent oxidation and spoilage by inhibiting yeast and bacterial growth .

Case Study:
A study conducted on the efficacy of sulfites in preserving cherries found that this compound-treated cherries retained their color and flavor significantly longer than untreated samples. This demonstrates this compound's effectiveness in maintaining food quality during storage.

Medical Applications

Cytoprotective Effects:
Recent research highlights this compound's potential as a cytoprotective agent against oxidative stress in neurons. A study showed that physiological concentrations of this compound could protect rat neurons from oxytosis induced by high glutamate levels. The mechanism involves increasing intracellular levels of cysteine and glutathione (GSH), which are crucial for cellular defense against oxidative damage .

Potential Therapeutic Uses:
this compound's ability to enhance cysteine levels suggests its potential use in treating neurodegenerative diseases characterized by oxidative stress, such as Alzheimer's disease. Further research is needed to explore these therapeutic avenues fully.

Environmental Applications

Water Treatment:
Sulfites play a role in water treatment processes, particularly in the disinfection of water contaminated with this compound-reducing bacteria. A study showed that UV radiation combined with this compound effectively reduced microbial populations in water, making it safer for consumption .

Desulfurization:
In industrial settings, sulfites are utilized for desulfurizing flue gases to mitigate acid rain formation. They react with sulfur dioxide (SO₂) emissions from power plants, converting them into less harmful compounds .

Industrial Applications

Bleaching Agent:
Sulfites are employed as bleaching agents in various industries, including textiles and paper production. They help achieve desired whiteness levels by removing unwanted colors from raw materials .

Dough Conditioning:
In baking, sulfites serve as dough conditioners, improving the texture and volume of bread products. They enhance gluten development, leading to better dough elasticity and gas retention during fermentation.

Data Tables

Application Area	Specific Use	Impact/Benefit
Food Preservation	Preventing browning in fruits	Maintains color and extends shelf life
Medical	Cytoprotection in neurodegeneration	Potential therapeutic agent for oxidative stress
Environmental	Water treatment	Reduces microbial contamination
Industrial	Bleaching agent	Improves product quality in textiles and paper
Industrial	Dough conditioning	Enhances texture and volume of baked goods

Comparison with Similar Compounds

Sulfite vs. Sulfate (SO₄²⁻)

Parameter	This compound (SO₃²⁻)	Sulfate (SO₄²⁻)	References
Oxidation State	+4	+6
Geometry	Trigonal pyramidal	Tetrahedral
Solubility	Varies by cation (e.g., Na₂SO₃: soluble)	Generally soluble (exceptions: BaSO₄)
Reactivity	Reducible to S²⁻; oxidizable to SO₄²⁻	Stable; not readily oxidized or reduced
Biological Role	Intermediate in cysteine synthesis	Terminal product of sulfur oxidation

Key Differences :

• Oxidation State : this compound’s +4 state makes it more reactive than sulfate (+6), enabling participation in redox reactions .
• Enzymatic Pathways : this compound reductase reduces this compound to sulfide, while this compound oxidase oxidizes it to sulfate, illustrating its dual metabolic roles .

This compound vs. Bithis compound (HSO₃⁻)

Parameter	This compound (SO₃²⁻)	Bithis compound (HSO₃⁻)	References
Structure	Fully deprotonated	Monoprotonated (SO₃²⁻ + H⁺)
pH Stability	Dominant in alkaline conditions (pH >9)	Stable in acidic to neutral conditions
Industrial Use	Reducing agent in paper pulping	Food preservative (e.g., wine, dried fruit)

Key Differences :

• Acid-Base Behavior : Bithis compound forms in acidic environments, while this compound predominates at higher pH .
• Applications : Sodium this compound (Na₂SO₃) is preferred in water treatment, whereas bithis compound salts are used in food preservation .

This compound vs. Sulfide (S²⁻)

Parameter	This compound (SO₃²⁻)	Sulfide (S²⁻)	References
Oxidation State	+4	-2
Reactivity	Oxidizing agent in acidic conditions	Strong reducing agent
Detection	Requires differential probes (e.g., coumarin-based)	Detected via precipitation (e.g., PbS)

Key Differences :

• Redox Behavior : this compound can act as both oxidizer and reducer, while sulfide is primarily reductive .
• Detection Challenges : Their similar nucleophilic properties necessitate specialized probes for differentiation .

This compound vs. This compound Esters (e.g., Ethylene this compound)

Parameter	This compound (SO₃²⁻)	Ethylene this compound (C₂H₄O₃S)	References
Structure	Inorganic ion	Cyclic ester with organic backbone
Applications	Pulping, water treatment	Polymer stabilizer, pharmaceutical intermediate
Reactivity	Participates in redox reactions	Undergoes hydrolysis and polymerization

Key Differences :

• Chemical Nature: this compound esters are organic derivatives with enhanced stability in non-aqueous systems .
• Function: While inorganic this compound serves as a redox agent, this compound esters act as stabilizers in industrial processes .

Aluminum this compound vs. Other Metal Sulfites

Parameter	Aluminum this compound (Al₂(SO₃)₃)	Sodium this compound (Na₂SO₃)	References
Stability	High (due to covalent interactions)	Moderate (prone to oxidation in air)
Solubility	Low	High (28% at 33.4°C)
Applications	Industrial coatings, resistant materials	Pulping, photography, textiles

Key Differences :

• Bonding : Aluminum this compound’s covalent bonds confer greater chemical resistance compared to ionic sodium this compound .
• Usage : Sodium this compound is widely used in aqueous systems, while aluminum this compound suits high-stability niches .

Preparation Methods

Industrial Synthesis Using By-Product Sodium Sulfate

The utilization of industrial by-products for sodium sulfite production has gained prominence due to cost efficiency and environmental benefits. A patented method (CN100390061C) employs anhydrous sodium sulfate (Na₂SO₄), a by-product of chemical manufacturing, as a precursor .

Reaction Mechanism and Process Flow

The process begins with sulfur combustion in a furnace at 800–1,000°C, generating sulfur dioxide (SO₂) gas with a concentration of 19–21% . The gas is cooled to 40–50°C and introduced into an acidifier containing a calcium hydroxide (Ca(OH)₂) suspension. Sulfur dioxide reacts with calcium hydroxide to form calcium bithis compound:
$\text{Ca(OH)}_2 + 2\text{SO}_2 \rightarrow \text{Ca(HSO}_3\text{)}_2$
Industrial sodium sulfate is then added, precipitating calcium sulfate (CaSO₄·2H₂O) and yielding sodium bithis compound (NaHSO₃):
$\text{Ca(HSO}_3\text{)}_2 + \text{Na}_2\text{SO}_4 + 2\text{H}_2\text{O} \rightarrow \text{CaSO}_4·2\text{H}_2\text{O}↓ + 2\text{NaHSO}_3$
Subsequent neutralization with sodium carbonate (Na₂CO₃) produces sodium this compound solution:
$2\text{NaHSO}_3 + \text{Na}_2\text{CO}_3 \rightarrow 2\text{Na}_2\text{SO}_3 + \text{H}_2\text{O} + \text{CO}_2↑$

Purification and Crystallization

The sodium this compound solution undergoes centrifugation to remove impurities, followed by vacuum evaporation at >400 mmHg and 35°C to concentrate the solution to 55–60% solids . Wet sodium this compound crystals are vacuum-dried at 80–100°C, yielding anhydrous Na₂SO₃ with 99.3% purity. This method reduces production costs by 30–40% and enables full recycling of by-products like calcium sulfate .

Hydration-Based Methods from Sodium this compound Heptahydrate

Sodium this compound heptahydrate (Na₂SO₃·7H₂O) serves as a versatile starting material for synthesizing anhydrous sulfites, pyrosulfites, and bisulfites. A Chinese patent (CN103818936A) outlines a multi-product synthesis pathway .

Dehydration and Drying

The heptahydrate is dehydrated via evaporation to form a sodium this compound solution, which is centrifuged to separate solid impurities. Wet sodium this compound is dried using two methods:

• Airflow drying : 180–250°C for anhydrous Na₂SO₃.

• Direct-fired rotor drying : Rapid heating to prevent rehydration .

Production of Sodium Pyrothis compound and Bithis compound

Mixing wet sodium this compound with pyrothis compound mother liquor creates a slurry (38–41°Bé), which absorbs SO₂ gas until pH 3.5–4.0. The reaction forms sodium pyrothis compound (Na₂S₂O₅):
$\text{Na}_2\text{SO}_3 + \text{SO}_2 \rightarrow \text{Na}_2\text{S}_2\text{O}_5$
For sodium bithis compound (NaHSO₃), a higher-density slurry (42–44°Bé) is used, followed by airflow drying at 250–300°C .

Analytical Validation and Quality Control

The FDA’s LC-MS/MS method for this compound detection in food highlights critical quality parameters . Sulfites are converted to hydroxymethylsulfonate (HMS) using formaldehyde, ensuring stability during analysis. Key steps include:

• Solid-phase extraction (C18) : Removes interfering compounds.

• Thermal conversion : Heating at 80°C for 30 minutes breaks this compound-carbonyl adducts.

• Quantitation : External calibration with [34S]-labeled internal standard .

Comparative Analysis of Industrial Methods

Parameter	By-Product Method	Heptahydrate Method
Starting Material	Na₂SO₄ (by-product)	Na₂SO₃·7H₂O
Purity of Na₂SO₃	99.3%	99.5%
Energy Consumption	High (evaporation)	Moderate (dehydration)
By-Product Utilization	Full (CaSO₄·2H₂O)	Limited
Cost Reduction	30–40%	20–25%

Environmental and Economic Considerations

The by-product method’s closed-loop system eliminates wastewater, aligning with circular economy principles . In contrast, heptahydrate-based processes require careful management of SO₂ emissions . Regulatory compliance, particularly with FDA guidelines for food-grade sulfites, mandates rigorous impurity profiling .